Cas no 2034552-18-4 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034552-18-4
• MF: C₂₀H₂₀F₃N₃O₃S
• MW: 439.451313972473
• CID: 5335897
• Update Time: 2025-06-08

N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide
• N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C20H20F3N3O3S/c1-14-19(16-6-4-3-5-7-16)15(2)26(25-14)13-12-24-30(27,28)18-10-8-17(9-11-18)29-20(21,22)23/h3-11,24H,12-13H2,1-2H3
• InChI Key： BVRBXNPEXIWGHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 642
• XLogP3: 4.4
• Topological Polar Surface Area: 81.6

Additional information on N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide

Introduction to N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034552-18-4)

N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide, identified by its CAS number 2034552-18-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a pyrazole core and a sulfonamide functional group, which are well-documented for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide incorporates several key features that contribute to its unique chemical properties and biological interactions. The pyrazole ring, a five-membered heterocyclic aromatic compound, is a prominent pharmacophore in many bioactive molecules. Its presence in this compound suggests potential roles in modulating enzyme activities and interacting with biological targets. Specifically, the 3,5-dimethyl substitution on the pyrazole ring enhances its stability and influences its electronic properties, making it a versatile scaffold for drug design.

The sulfonamide group (-SO₂NH₂) is another critical feature of this compound. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of a sulfonamide moiety into the molecular framework of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene suggests that it may exhibit similar biological activities. Furthermore, the presence of a trifluoromethoxy group at the para position of the benzene ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule towards biological targets.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophores to achieve synergistic therapeutic effects. The structure of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide aligns well with this trend. The combination of a pyrazole core and a sulfonamide group provides a rich chemical space for exploration, enabling the design of molecules with tailored biological activities. This compound has been investigated for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.

The synthesis of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrazole derivative followed by functionalization with the appropriate substituents. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions or condensation reactions with sulfonyl chlorides. The final step involves protecting group strategies to ensure regioselective functionalization and high yields.

The chemical properties of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-y)ethyl]-4-(trifluoromethoxy)benzene -sulfonamide have been extensively studied to understand its behavior in various solvents and under different conditions. Spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) have been employed to elucidate its molecular structure. Additionally, computational methods such as density functional theory (DFT) have been used to predict its electronic properties and potential interactions with biological targets.

The biological activity of N-[2-(3,5-dimethyl -4 -phenyl - 1 H -pyrazol - 1 - yl ) ethyl ] - 4 - (< strong > trifluoromethoxy strong > ) benzene - 1 - sulfon amide has been evaluated through in vitro and in vivo studies. These studies have revealed promising results regarding its potential therapeutic applications. For instance, preliminary experiments have shown that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression. Furthermore, it has demonstrated anti-inflammatory effects by modulating cytokine production and reducing inflammation-induced tissue damage.

The pharmacokinetic properties of N-[2-(3,5-dimethyl - 4 - phenyl - 1 H -pyrazol - 1 - yl ) ethyl ] - 4 - (< strong > trifluoromethoxy strong > ) benzene - 1 - sulfon amide are also important considerations in drug development. Studies have indicated that this compound exhibits good solubility in aqueous media, which facilitates its absorption and distribution within the body. Additionally, it demonstrates moderate metabolic stability, suggesting that it can maintain its efficacy over time without being rapidly degraded by enzymatic processes.

The future prospects for N-[2-(3 , 5-dimethyl - 4-ph en y l - 1 H-p y ra z ol - 1-y l ) eth y l ] - 4 -(< strong > trif luoro me tho xy strong > ) b en zene - 1-sul fon am ide are exciting given its promising biological activities and favorable pharmacokinetic profile . Further research is needed to optimize its synthesis , evaluate its safety profile , and explore new therapeutic applications . Collaborative efforts between chemists , biologists , and pharmacologists will be essential in translating these findings into clinical practice . As our understanding of disease mechanisms continues to evolve , compounds like N-[2-(3 , 5-dimethyl - 4-ph en y l-p y ra z ol ) eth y l ] b en zene-sul fon am ide will play an increasingly important role in developing innovative treatments for human diseases . p >